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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzaldehyde

Cat. No.: B1283374 Get Quote

Essential Safety and Handling Guide for 3-
Amino-4-methoxybenzaldehyde
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Amino-4-
methoxybenzaldehyde. The information is compiled from safety data sheets of structurally

similar aromatic aldehydes and general chemical safety guidelines.

Personal Protective Equipment (PPE)
When handling 3-Amino-4-methoxybenzaldehyde, a comprehensive personal protective

equipment strategy is crucial to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE.
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Body Part Recommended Protection Rationale

Eyes/Face

Chemical safety goggles with

side shields or a full-face

shield.[1]

Protects against splashes and

airborne particles. Standard

safety glasses are not

sufficient.

Skin

Chemical-resistant gloves

(Nitrile or Butyl rubber are

recommended for aldehydes).

[1] A fully buttoned lab coat or

chemical-resistant apron.

Prevents skin contact, which

can cause irritation. Latex

gloves are not recommended

as they offer poor protection

against aldehydes.[1]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[2] If ventilation is inadequate

or there is a risk of inhaling

dust or vapors, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[1]

Aldehyde vapors can be toxic

if inhaled and may cause

respiratory irritation.[1][3]

Feet Closed-toe shoes. Protects feet from spills.

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle 3-Amino-4-methoxybenzaldehyde in a well-ventilated area,

preferably within a chemical fume hood.[2] Avoid breathing dust or vapors and prevent

contact with skin and eyes.[2][4] Wash hands thoroughly after handling.[4][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6]

Some sources suggest storing under nitrogen.[7]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]
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Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[6] If irritation persists, seek

medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention immediately.

Spill and Disposal:

Spill: In case of a spill, wear appropriate PPE, and if it is a solid, sweep it up, avoiding dust

formation.[2] If it is a liquid, absorb it with an inert material such as sand or vermiculite.[8]

Place the spilled material into a suitable, labeled container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[9] Do not

dispose of down the drain.[3][6]

Quantitative Data
The following table summarizes the known physical and chemical properties of 3-Amino-4-
methoxybenzaldehyde.

Property Value Source

Molecular Formula C₈H₉NO₂ [7][10]

Molecular Weight 151.16 g/mol [7]

CAS Number 351003-10-6 [7][11]

Purity ≥98% [7]

Storage Temperature 4°C, stored under nitrogen [7]

Experimental Workflow
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The following diagram outlines the standard workflow for the safe handling of 3-Amino-4-
methoxybenzaldehyde from preparation to disposal.

Safe Handling Workflow for 3-Amino-4-methoxybenzaldehyde

Preparation

Handling

Cleanup & Disposal

Review SDS and Safety Procedures

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Measure Compound

Proceed to handling

Perform Experiment

Decontaminate Glassware and Surfaces

Experiment complete

Dispose of Waste in Labeled Containers

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 3-Amino-4-
methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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